BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: DA-7867
Minimum Inhibitory Concentration (MIC) Testing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DA-7867

Cat. No.: B1669732

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for determining the Minimum Inhibitory
Concentration (MIC) of DA-7867, a novel oxazolidinone antibiotic, against various bacterial
strains. The provided methodologies are based on established standards for antimicrobial
susceptibility testing.

Introduction

DA-7867 is a potent oxazolidinone antibiotic with demonstrated in vitro activity against a range
of aerobic and anaerobic bacteria.[1][2] It has shown particular efficacy against Gram-positive
organisms, including multidrug-resistant strains such as methicillin-resistant Staphylococcus
aureus (MRSA), vancomycin-resistant enterococci (VRE), and penicillin-resistant
Streptococcus pneumoniae (PRSP).[3][4] The mechanism of action of DA-7867, like other
oxazolidinones, involves the inhibition of bacterial protein synthesis.[3] This document outlines
the materials, procedures, and data interpretation for conducting MIC testing of DA-7867.

Data Presentation
Table 1: In Vitro Antibacterial Activity of DA-7867 Against
Gram-Positive Clinical Isolates
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Organism (No. DA-7867 MIC
of Isolates) Range (pg/mL)

DA-7867 DA-7867 Linezolid
MIC50 (ug/mL)  MIC90 (png/mL)  MIC90 (pg/mL)

Methicillin-
susceptible S. 0.1-0.78

aureus (50)

0.39 0.39 1.56

Methicillin-
resistant S. 0.2-0.78
aureus (100)

0.39 0.39 1.56

Vancomycin-
susceptible

0.1-0.39
Enterococcus

spp. (50)

0.2 0.2 1.56

Vancomycin-
resistant

0.1-0.39
Enterococcus

spp. (100)

0.2 0.2 3.13

Penicillin-
susceptible S. 0.05-0.2

pneumoniae (50)

0.1 0.1 0.78

Penicillin-
resistant S.

) 0.05-0.39
pneumoniae

(100)

0.2 0.2 0.78

Data compiled from studies assessing the in vitro activity of DA-7867.[3]

Table 2: Comparative MIC90 of DA-7867 and Linezolid
Against Staphylococci

Organism (No. of Isolates) DA-7867 MIC90 (ug/mL) Linezolid MIC90 (pg/mL)

Staphylococci (150) <0.25

2

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1669732?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1140508/
https://www.benchchem.com/product/b1669732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This table highlights the enhanced potency of DA-7867 compared to linezolid against
staphylococcal isolates.[1]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination
by Broth Microdilution

This protocol is adapted from the guidelines of the Clinical and Laboratory Standards Institute
(CLSI) for antimicrobial susceptibility testing.

1. Materials:

o DA-7867 analytical standard

e Appropriate solvent for DA-7867 (e.g., dimethyl sulfoxide, DMSO)
o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Bacterial strains for testing (e.g., MRSA, VRE, PRSP)

e 0.5 McFarland turbidity standard

o Sterile saline or phosphate-buffered saline (PBS)

e Spectrophotometer

e Incubator (35°C + 2°C)

o Pipettes and sterile tips

2. Preparation of DA-7867 Stock Solution:

e Accurately weigh a suitable amount of DA-7867 powder.

o Dissolve the powder in the appropriate solvent to create a high-concentration stock solution
(e.g., 1280 pg/mL). Ensure complete dissolution.
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Further dilutions should be made in sterile CAMHB.

. Inoculum Preparation:
From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.
Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.

Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final
inoculum concentration of approximately 5 x 10> CFU/mL in the microtiter plate wells.

. Broth Microdilution Procedure:
Dispense 100 pL of CAMHB into each well of a 96-well microtiter plate.
Add 100 pL of the DA-7867 stock solution to the first well of a row and mix thoroughly.

Perform serial twofold dilutions by transferring 100 uL from the first well to the second, and
so on, down the plate. Discard 100 uL from the last well containing the antimicrobial agent.
This will result in a range of DA-7867 concentrations.

Leave one well with no antimicrobial agent as a positive growth control and one well with
uninoculated broth as a negative control.

Inoculate each well (except the negative control) with 10 pL of the standardized bacterial
suspension.

Seal the plates and incubate at 35°C * 2°C for 16-20 hours in ambient air.
. Interpretation of Results:
Following incubation, examine the plates for bacterial growth (turbidity).

The MIC is the lowest concentration of DA-7867 that completely inhibits visible growth of the
organism.
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e The growth control well should show distinct turbidity, and the negative control well should
remain clear.
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Figure 1: Experimental workflow for MIC determination.
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Figure 2: Mechanism of action of DA-7867.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. In Vitro Activities of DA-7867, a Novel Oxazolidinone, against Recent Clinical Isolates of
Aerobic and Anaerobic Bacteria - PMC [pmc.ncbi.nim.nih.gov]

« 2. Invitro activities of DA-7867, a novel oxazolidinone, against recent clinical isolates of
aerobic and anaerobic bacteria - PubMed [pubmed.nchbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1669732?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669732?utm_src=pdf-body
https://www.benchchem.com/product/b1669732?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC310204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC310204/
https://pubmed.ncbi.nlm.nih.gov/14693566/
https://pubmed.ncbi.nlm.nih.gov/14693566/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 3. In Vitro and In Vivo Activities of DA-7867, a New Oxazolidinone, against Aerobic Gram-
Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Pharmacokinetics of DA-7867, a New Oxazolidinone, after Intravenous or Oral
Administration to Rats: Intestinal First-Pass Effect - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: DA-7867 Minimum
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[https://www.benchchem.com/product/b1669732#da-7867-minimum-inhibitory-concentration-
mic-testing-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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